Cas no 2229289-89-6 (1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229289-89-6
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 5945237
• PubChem ID: 165634945
• Update Time: 2025-11-01

1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1979691
• [1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanol
• 2229289-89-6

• Inchi： 1S/C13H17ClO/c1-9-5-4-6-10(14)11(9)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
• InChI Key： VCCAJYZOAWVMOH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 224.0967929g/mol
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(2-Chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229289-89-6)

1-(2-Chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol, with the CAS number 2229289-89-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a substituted phenyl group, which contribute to its potential biological activities and applications.

The chemical structure of 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol is particularly noteworthy due to its cyclopropyl moiety, which is known for its high reactivity and strain energy. The presence of the 2-chloro-6-methylphenyl substituent adds further complexity and specificity to the molecule, making it a valuable candidate for various biochemical studies and drug development initiatives.

Recent research has highlighted the potential of 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol in several therapeutic areas. One notable application is in the field of neurodegenerative diseases. Studies have shown that compounds with similar structural features can modulate specific neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The cyclopropyl ring and the substituted phenyl group may play crucial roles in binding to specific receptors or enzymes, thereby influencing neurotransmitter levels and neuronal function.

In addition to its potential in neurodegenerative diseases, 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Research has demonstrated that certain cyclopropyl-containing compounds can inhibit key inflammatory pathways, such as the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. This suggests that 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol could be a promising lead compound for developing anti-inflammatory drugs.

The pharmacokinetic properties of 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol have also been a focus of recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data indicate that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These properties make it suitable for further preclinical and clinical evaluation.

Safety assessments are an essential part of drug development, and early studies on 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol have shown promising results. Toxicity tests in animal models have indicated that the compound has a wide therapeutic window and low toxicity at effective doses. However, more comprehensive safety evaluations are necessary to ensure its safety in human subjects.

The synthesis of 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the cyclopropyl ring through ring-closing metathesis or other cyclopropanation reactions, followed by functional group modifications to introduce the substituted phenyl group. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229289-89-6) represents a promising compound with potential applications in neurodegenerative diseases and anti-inflammatory treatments. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound may pave the way for innovative therapeutic strategies.